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Compound of Interest

Compound Name: GSK2041706A

Cat. No.: B1672398 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of investigational compounds like GSK2041706A are paramount to ensuring a safe

and compliant laboratory environment. While a specific Safety Data Sheet (SDS) for

GSK2041706A is not publicly available, a conservative approach treating the compound as

potentially hazardous is the most prudent course of action. This guide provides essential safety

and logistical information for the proper disposal of GSK2041706A, adhering to general best

practices for laboratory chemical waste management.

Chemical and Physical Properties
Due to the limited public data on GSK2041706A, a comprehensive table of physical and

chemical properties cannot be provided. However, the following information has been

identified:
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Property Value

Chemical Name GSK2041706A

Molecular Formula C23H29N5O4S

Molecular Weight 471.58 g/mol

Compound Class GPR119 Agonist

Physical Form Solid (Assumed)

Solubility No data available

Hazard Data
No specific data available. Treat as potentially

hazardous.

Experimental Protocols for Disposal
The disposal of GSK2041706A should be managed as a hazardous waste stream. The

following step-by-step protocol is based on standard guidelines for the disposal of research-

grade chemical compounds and pharmaceutical research waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses or goggles, and chemical-

resistant gloves, when handling GSK2041706A.

2. Waste Segregation and Collection:

Solid Waste:

Collect solid GSK2041706A waste in a dedicated, clearly labeled, and sealable hazardous

waste container.

The container should be made of a material compatible with the compound.

Do not mix with other chemical waste unless compatibility has been confirmed.

Liquid Waste (Solutions):
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Collect solutions containing GSK2041706A in a dedicated, leak-proof, and shatter-

resistant hazardous waste container.

The container must be clearly labeled with the full chemical name and approximate

concentration.

Do not mix with other solvent or aqueous waste streams unless their compatibility is

known.

Contaminated Materials:

Any materials that have come into contact with GSK2041706A, such as pipette tips,

gloves, and weighing paper, should be considered contaminated and disposed of as solid

hazardous waste.

3. Labeling:

All waste containers must be clearly labeled as "Hazardous Waste" and include the full

chemical name "GSK2041706A," the approximate quantity, and the date of accumulation.

4. Storage:

Store hazardous waste containers in a designated, well-ventilated, and secure area away

from general laboratory traffic.

Ensure that incompatible waste types are segregated to prevent accidental reactions.

5. Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Never dispose of GSK2041706A down the drain or in the regular trash.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of GSK2041706A.
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Caption: Logical workflow for the safe disposal of GSK2041706A.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of GSK2041706A, minimizing risks to personnel and the environment, and

maintaining regulatory compliance. Always consult your institution's specific waste

management policies for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. acs.org [acs.org]

To cite this document: BenchChem. [Safeguarding the Laboratory: Proper Disposal of
GSK2041706A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672398#gsk2041706a-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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